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Compound of Interest

Compound Name: Glycolaldehyde dimer

Cat. No.: B051511

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling glycolaldehyde dimer, including detailed operational and disposal
plans. By adhering to these procedural, step-by-step guidelines, you can mitigate risks and
ensure the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Measures

Given the conflicting information in various Safety Data Sheets (SDS), a cautious approach is
recommended when handling glycolaldehyde dimer. While some sources classify it as non-
hazardous, others indicate it can be harmful if swallowed and may cause skin, eye, and

respiratory irritation.[1][2] Therefore, the following personal protective equipment is essential.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification Rationale

Tightly fitting with
side-shields
. . Protects eyes from
Eye/Face Protection Safety Goggles conforming to EN 166

(EU) or NIOSH (US).
[1]

potential splashes.

Nitrile rubber, >0.11
mm thickness, with a
] Chemical-resistant breakthrough time of Prevents direct skin
Hand Protection )
gloves >480 minutes.[3] contact.

Inspected prior to use.

[1]

) Minimizes
Skin and Body o
) Laboratory Coat Standard lab coat.[4] contamination of
Protection ]
personal clothing.
P1 filter (filters at least
80% of airborne
Particulate filter particles).[5] Use a o )
_ _ _ _ _ Avoids inhalation of
Respiratory Protection  device (EN 143) or full-face respirator if
) o dust or aerosols.[1][5]
full-face respirator exposure limits are

exceeded or irritation

is experienced.[1]

General Hygiene Practices:

Handle in accordance with good industrial hygiene and safety practice.[2]

Wash hands thoroughly after handling.[4]

Avoid eating, drinking, or smoking in the work area.[1][4]

Ensure adequate ventilation, preferably within a chemical fume hood.[1][4]

Emergency First Aid Procedures
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Move the victim to fresh air.[1] If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration.[1][2] Seek medical
attention.[1]
Take off contaminated clothing immediately.[1]
Skin Contact Wash off with soap and plenty of water.[1][2] If

skin irritation occurs, get medical help.[1]

Rinse cautiously with water for at least 15
Eye Contact i
minutes.[1][5] Consult a doctor.[1]

Rinse mouth with water.[1] Do not induce
) vomiting.[1] Never give anything by mouth to an
Ingestion _
unconscious person.[1][2] Call a doctor or

Poison Control Center immediately.[1]

Spill and Disposal protocols

Proper containment and disposal are crucial to prevent environmental contamination and
ensure safety.

Accidental Release Measures: In case of a spill, ensure adequate ventilation and wear
appropriate PPE.[1][2] Prevent further leakage if it is safe to do so.[2] Take up the material
mechanically, placing it in appropriate containers for disposal.[2] Clean the contaminated
surface thoroughly.[2]

Disposal Plan: Disposal of glycolaldehyde dimer and contaminated materials must adhere to
local, state, and federal regulations.[2][4]

o Waste Collection: Carefully collect all waste materials, including unused product and
contaminated consumables (e.g., gloves, pipette tips), into a designated, chemically
compatible, and sealable hazardous waste container.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-215101.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-215101.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://www.carlroth.com/medias/SDB-3801-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzIwMTJ8YXBwbGljYXRpb24vcGRmfGFEQXpMMmc0TUM4NU1UYzFNalU1TlRFeU9EWXlMMU5FUWw4ek9EQXhYMDFVWDBWT0xuQmtaZ3w3MGZiMDQ1NTk5MGE3YTM0YzlhYWUyOTIzNTgyY2I2MDM2MjRiZTQ1ZDk4YTY1NGMxMDkzNTc4Y2M3OTgxMTg3
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-215101.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://www.chemicalbook.com/msds/glycolaldehyde-dimer.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-215101.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-215101.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-215101.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-215101.pdf
https://www.benchchem.com/product/b051511?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-215101.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Glycolaldehyde_2_13C_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Glycolaldehyde_2_13C_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

o Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name.[4]

o Storage: Store the sealed container in a cool, dry, well-ventilated area designated for
chemical waste, away from incompatible materials like strong oxidizing agents.[2][4]
Recommended storage temperature is 2—8 °C.[5]

o Final Disposal: The material can be disposed of by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[1] Do not discharge into sewer

systems.[1]

Workflow for Safe Handling and Disposal

The following diagram outlines the procedural flow for the safe handling and disposal of
glycolaldehyde dimer.
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Workflow for Safe Handling and Disposal of Glycolaldehyde Dimer
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Workflow for the safe handling and disposal of Glycolaldehyde Dimer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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